molecular formula C25H23N3O4 B1191971 BAY 299

BAY 299

Cat. No. B1191971
M. Wt: 429.47
InChI Key:
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Potent and selective BRD1 and TAF1 inhibitor (IC50 values are 6 and 13 nM, respectively). Displays selectivity over other bromodomains (>30-fold over other members of the BRPF family;  BRD9 and ATAD2;  >300-fold over BRD4). Displays BRD1 and TAF1 inhibition in a NanoBRET cell assay.

Scientific Research Applications

Therapeutic Potential in Cancer Treatment

BAY 299 has been identified as an effective TAF1 bromodomain inhibitor, showing promise in cancer treatment. García-Carpizo et al. (2018) found that BAY 299 exhibits antiproliferative effects in several cancer cell lines. The study demonstrated that the bromodomains of TAF1 are crucial for cell proliferation, and inhibiting these with BAY 299 resulted in significant reduction of cancer cell growth. This suggests that targeting TAF1 bromodomains can be a viable strategy for cancer therapy, particularly in cases where high levels of histone acetylation at proliferation-related genes are present in cancer cells (García-Carpizo et al., 2018).

Potential in Treating Acute Myeloid Leukemia

Another significant application of BAY 299 is in the treatment of acute myeloid leukemia (AML). Zhou et al. (2021) explored the effects of BAY 299 on AML cells, revealing its capacity to inhibit cell growth, induce cell death, and promote cell differentiation. This study indicates that BAY 299 could be a promising candidate for AML treatment, as it induces cell death through various mechanisms, including the activation of pro-apoptotic proteins and the expression of cell cycle inhibitor genes (Zhou et al., 2021).

properties

Molecular Formula

C25H23N3O4

Molecular Weight

429.47

synonyms

6-(3-Hydroxypropyl)-2-(1,3,6-trimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl)-1H-benzo[de]isoquinoline-1,3(2H)-dione

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.